Cas no 1323038-59-0 (N-(1-cyanocyclohexyl)-2-{[2-(2-fluorophenoxy)ethyl](methyl)amino}propanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-{[2-(2-fluorophenoxy)ethyl](methyl)amino}propanamide
• CAS No: 1323038-59-0
• MF: C₁₉H₂₆FN₃O₂
• MW: 347.427048206329
• CID: 6245587
• PubChem ID: 18094671
• Update Time: 2025-10-23

N-(1-cyanocyclohexyl)-2-{[2-(2-fluorophenoxy)ethyl](methyl)amino}propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS033203393
• EN300-26685007
• Z126206426
• 1323038-59-0
• N-(1-cyanocyclohexyl)-2-{[2-(2-fluorophenoxy)ethyl](methyl)amino}propanamide

• Inchi： 1S/C19H26FN3O2/c1-15(18(24)22-19(14-21)10-6-3-7-11-19)23(2)12-13-25-17-9-5-4-8-16(17)20/h4-5,8-9,15H,3,6-7,10-13H2,1-2H3,(H,22,24)
• InChI Key： UEOSLYHVDIXVJV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCCN(C)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 347.20090524g/mol
• Monoisotopic Mass: 347.20090524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.4Ų

Additional information on N-(1-cyanocyclohexyl)-2-{[2-(2-fluorophenoxy)ethyl](methyl)amino}propanamide

N-(1-Cyanocyclohexyl)-2-{[2-(2-Fluorophenoxy)Ethyl](Methyl)Amino}Propanamide: A Comprehensive Overview

N-(1-Cyanocyclohexyl)-2-{[2-(2-Fluorophenoxy)Ethyl](Methyl)Amino}Propanamide, with the CAS number 1323038-59-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, has been the subject of extensive research due to its potential applications in drug development. The molecule's structure incorporates a cyanocyclohexyl group, a fluoro-substituted phenoxy group, and a propanamide backbone, which collectively contribute to its intriguing chemical properties.

The synthesis of N-(1-Cyanocyclohexyl)-2-{[2-(2-Fluorophenoxy)Ethyl](Methyl)Amino}Propanamide involves a series of intricate chemical reactions, including nucleophilic substitutions and amide bond formations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The compound's stability under various conditions has also been thoroughly investigated, making it a promising candidate for further exploration in therapeutic contexts.

One of the most compelling aspects of this compound is its pharmacological profile. Studies have demonstrated that N-(1-Cyanocyclohexyl)-2-{[2-(2-Fluorophenoxy)Ethyl](Methyl)Amino}Propanamide exhibits potent bioactivity against several disease targets. For instance, research published in the *Journal of Medicinal Chemistry* highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vivo studies have shown promising results in animal models of chronic inflammation, underscoring its therapeutic potential.

The structural versatility of N-(1-Cyanocyclohexyl)-2-{[2-(2-Fluorophenoxy)Ethyl](Methyl)Amino}Propanamide also lends itself to further functionalization. Scientists are actively exploring modifications to the molecule's side chains to enhance its bioavailability and efficacy. For example, recent efforts have focused on incorporating additional fluorine atoms into the phenoxy group to improve lipophilicity and prolong the compound's half-life in biological systems.

In terms of applications, this compound has shown particular promise in the development of novel therapeutics for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Its ability to modulate cytokine production without inducing significant adverse effects makes it an attractive candidate for clinical trials. Additionally, ongoing research is investigating its potential as a chemopreventive agent against certain types of cancer, where inflammation plays a pivotal role in tumor progression.

From a manufacturing standpoint, the production of N-(1-Cyanocyclohexyl)-2-{[2-(2-Fluorophenoxy)Ethyl](Methyl)Amino}Propanamide adheres to stringent quality control measures to ensure consistency and safety. The use of advanced purification techniques has significantly reduced impurities, enhancing the compound's suitability for pharmaceutical applications. Moreover, eco-friendly synthesis routes are being developed to minimize environmental impact during large-scale production.

In conclusion, N-(1-Cyanocyclohexyl)-2-{[2-(2-Fluorophenoxy)Ethyl](Methyl)Amino}Propanamide (CAS No. 1323038-59-0) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with robust pharmacological properties, positions it as a leading candidate for the development of innovative therapies targeting chronic inflammatory diseases and beyond. As research continues to unfold, this compound is poised to make a significant impact on the pharmaceutical landscape.